Cas no 1785012-36-3 (3-1-(hydroxymethyl)cyclopropylphenol)

• Product Name: 3-1-(hydroxymethyl)cyclopropylphenol
• CAS No: 1785012-36-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6120499
• PubChem ID: 105425558
• Update Time: 2025-10-21

3-1-(hydroxymethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclopropylphenol
• 3-(1-(hydroxymethyl)cyclopropyl)phenol
• 3-[1-(hydroxymethyl)cyclopropyl]phenol
• 1785012-36-3
• EN300-1857596

• Inchi： 1S/C10H12O2/c11-7-10(4-5-10)8-2-1-3-9(12)6-8/h1-3,6,11-12H,4-5,7H2
• InChI Key： FHYRHWRMSDIZHD-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)O)CC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-1-(hydroxymethyl)cyclopropylphenol

Comprehensive Overview of 3-1-(hydroxymethyl)cyclopropylphenol (CAS No. 1785012-36-3): Properties, Applications, and Industry Insights

3-1-(hydroxymethyl)cyclopropylphenol (CAS No. 1785012-36-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This cyclopropylphenol derivative combines a phenol ring with a hydroxymethylcyclopropyl substituent, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing small molecule therapeutics targeting inflammatory pathways.

The compound's molecular structure (C₁₀H₁₂O₂) features both aromatic and aliphatic components, making it valuable for medicinal chemistry applications. Recent studies highlight its utility in creating bioactive compounds, with particular interest in its potential metabolic stability compared to similar phenolic derivatives. The hydroxymethyl group enhances water solubility while the cyclopropyl ring contributes to structural rigidity, a combination that addresses common challenges in drug design.

In the context of current green chemistry trends, 3-1-(hydroxymethyl)cyclopropylphenol presents opportunities for sustainable synthesis routes. Pharmaceutical companies are investigating catalytic processes for its production, aligning with industry demands for environmentally friendly manufacturing. The compound's structure-activity relationship (SAR) studies are particularly relevant to drug discovery programs focused on CNS-targeting molecules and enzyme inhibitors.

Analytical characterization of CAS 1785012-36-3 typically involves advanced techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's physicochemical properties (logP ~1.8, molecular weight 164.20 g/mol) make it suitable for various formulation development applications. Recent patent literature suggests growing interest in its derivatives for cosmeceutical applications, particularly in antioxidant formulations and skin barrier enhancement products.

From a supply chain perspective, 3-1-(hydroxymethyl)cyclopropylphenol remains a low-volume specialty chemical with increasing demand from contract research organizations (CROs) and academic laboratories. Quality standards typically require ≥95% purity for research applications, with strict control of process-related impurities. The compound's stability profile suggests advantages for long-term storage compared to more labile phenolic derivatives.

Emerging applications in material science explore its potential as a monomer for specialty polymers. The phenolic hydroxyl group offers sites for polymer modification, while the cyclopropyl moiety may influence polymer chain dynamics. These developments align with growing interest in high-performance polymers for electronic materials and biomedical devices.

Regulatory considerations for CAS 1785012-36-3 currently classify it as a research chemical without significant restrictions. However, manufacturers emphasize responsible handling practices consistent with general laboratory safety protocols. The compound's toxicological profile continues to be evaluated through standard in vitro assays, with preliminary data suggesting favorable cytocompatibility at typical working concentrations.

Future research directions for 3-1-(hydroxymethyl)cyclopropylphenol may focus on its chiral derivatives, as the cyclopropyl structure offers opportunities for stereoselective synthesis. The pharmacophore potential of this scaffold is particularly intriguing for GPCR-targeted drugs, a hot topic in current drug discovery circles. Additionally, its metal-chelating properties warrant investigation for potential catalytic applications in asymmetric synthesis.

From a market perspective, the compound occupies a niche position in the fine chemicals sector. Pricing trends reflect its status as a low-volume high-value material, with current manufacturing processes typically involving multistep organic synthesis. Industry analysts project steady growth in demand as more structure-activity relationship studies validate its utility in lead compound optimization.

In conclusion, 3-1-(hydroxymethyl)cyclopropylphenol (CAS No. 1785012-36-3) represents an interesting case study in how molecular complexity can enable diverse applications across pharmaceutical, material science, and specialty chemical domains. Its balanced lipophilicity profile and structural features continue to attract research attention, positioning it as a compound to watch in coming years as new applications emerge from ongoing structure-property relationship investigations.